Cas no 313549-98-3 (N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide)

• Product Name: N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide
• CAS No: 313549-98-3
• MF: C₂₅H₂₃N₃O₃S₂
• MW: 477.598423242569
• CID: 6150491
• PubChem ID: 2318926
• Update Time: 2025-06-08

N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide Chemical and Physical Properties

Names and Identifiers

• N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide
• CHEMBL4862895
• Oprea1_752760
• Oprea1_562245
• N-(4-naphthalen-1-yl-1,3-thiazol-2-yl)-4-piperidin-1-ylsulfonylbenzamide
• AKOS001037618
• Z28729728
• 313549-98-3
• AKOS024573918
• SCHEMBL24090295
• N-[(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene]-4-(piperidine-1-sulfonyl)benzamide
• F0013-0022
• (Z)-N-(4-(naphthalen-1-yl)thiazol-2(3H)-ylidene)-4-(piperidin-1-ylsulfonyl)benzamide

• Inchi： 1S/C25H23N3O3S2/c29-24(19-11-13-20(14-12-19)33(30,31)28-15-4-1-5-16-28)27-25-26-23(17-32-25)22-10-6-8-18-7-2-3-9-21(18)22/h2-3,6-14,17H,1,4-5,15-16H2,(H,26,27,29)
• InChI Key： HSAKTFGUEUORGJ-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C(NC2=NC(=CS2)C2=CC=CC3C=CC=CC2=3)=O)=CC=1)(N1CCCCC1)(=O)=O

Computed Properties

• Exact Mass: 477.11808395g/mol
• Monoisotopic Mass: 477.11808395g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 33
• Rotatable Bond Count: 5
• Complexity: 772
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5
• Topological Polar Surface Area: 116Ų

Additional information on N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide

Introduction to N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide (CAS No: 313549-98-3)

N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 313549-98-3, represents a novel molecular entity with a unique structural framework that combines elements of heterocyclic chemistry and pharmacophoric design. The presence of both naphthalen-1-yl and piperidine-1-sulfonyl moieties in its structure suggests potential interactions with biological targets, making it a promising candidate for further investigation in drug discovery and development.

The compound's core structure consists of a dihydrothiazole ring system, which is a well-documented scaffold in medicinal chemistry due to its versatility and biological activity. The dihydrothiazole ring is flanked by an amide group and a benzamide moiety, both of which are known to enhance binding affinity and metabolic stability. The incorporation of the naphthalen-1-yl group introduces hydrophobicity and rigidity to the molecule, while the piperidine-1-sulfonyl moiety adds polar interactions and potential hydrogen bonding capabilities. This combination of structural features makes N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide an intriguing molecule for exploring new therapeutic avenues.

In recent years, there has been a growing interest in the development of small molecules that can modulate biological pathways associated with inflammation, neurodegeneration, and cancer. The structural features of N-(2Z)-4-(naphthalen-1-yl)-2,3-dihydro-1,3-thiazol-2-ylidene-4-(piperidine-1-sulfonyl)benzamide align well with these therapeutic areas. For instance, the dihydrothiazole scaffold has been shown to exhibit anti-inflammatory properties by inhibiting key enzymes such as COX and LOX. Additionally, the presence of the amide and benzamide groups suggests potential activity against enzymes like kinases and proteases, which are often implicated in cancer progression.

Recent studies have begun to explore the pharmacological potential of derivatives of dihydrothiazole compounds. These studies have revealed that modifications in the aromatic rings and heterocyclic cores can significantly alter biological activity. Specifically, the introduction of substituents such as halogens or alkoxyl groups can enhance binding affinity to target proteins. In the case of N-(2Z)-4-(naphthalen-1-yloxy)]-2-methyl]-5H-dibenz[b,e][1]dioxepinone (a related compound), modifications in the naphthalene ring have been shown to improve solubility and bioavailability while maintaining potent biological activity.

The synthesis of N-(2Z)-4-(naphthalen-l-yloxy strong >])- 2-methyl]-5H-dibenz[b,e][\d]oxepinone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key steps include condensation reactions between naphthalen-l-yloxy] acetic acid derivatives and thiazole precursors, followed by cyclization to form the dihydrothiazole ring system. Subsequent functionalization with piperidine-l-sulfonyl chloride introduces the sulfonyl group, completing the molecular structure. Advanced spectroscopic techniques such as NMR and mass spectrometry are employed to confirm the structural integrity of each intermediate step.

The pharmacokinetic properties of N-(2Z)-4-(< strong >naphthalen-l-yloxy strong >])- 2-methyl]-5H-dibenz[b,e][\d]oxepinone have been evaluated through in vitro studies using cell-based assays. These studies indicate that the compound exhibits moderate solubility in aqueous buffers but improved bioavailability when formulated as a prodrug or nanoparticles. Preliminary toxicity assays have shown low cytotoxicity at therapeutic concentrations, suggesting potential for further development into a clinical candidate.

In conclusion, N-(2Z)-4-(< strong >naphthalen-l-yloxy strong >])- 2-methyl]-5H-dibenz[b,e][\d]oxepinone represents a promising molecular entity with significant therapeutic potential. Its unique structural features combine hydrophobicity with polar interactions, making it an ideal candidate for modulating biological pathways associated with inflammation and cancer. Further research is warranted to fully elucidate its pharmacological profile and explore its potential as a lead compound for drug development.